BENGHE Foundational & Exploratory

Check Availability & Pricing

Florpyrauxifen chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Florpyrauxifen

Cat. No.: B1531466

An In-depth Technical Guide to Florpyrauxifen: Chemical Structure and Properties

Introduction

Florpyrauxifen is a synthetic auxin herbicide developed for the selective control of a wide
range of broadleaf weeds, sedges, and grasses in various agricultural and aquatic
environments.[1][2][3][4] It belongs to the arylpicolinate class of herbicides and is recognized
for its efficacy at low use rates, contributing to a more favorable environmental profile
compared to some older herbicides.[2] This document provides a comprehensive technical
overview of florpyrauxifen's chemical structure, physicochemical properties, mode of action,
toxicological profile, and environmental fate, along with relevant experimental protocols. It is
intended for researchers, scientists, and professionals in the fields of drug development,
agriculture, and environmental science.

Chemical Structure and Identifiers

Florpyrauxifen is a complex heterocyclic compound featuring a highly substituted pyridine
core.[5] The molecule's structure is fundamental to its herbicidal activity. It is a
pyridinemonocarboxylic acid, specifically a derivative of picolinic acid.[5][6] The active
ingredient is often used in its benzyl ester form, florpyrauxifen-benzyl, which is then
metabolized to the active acid form, florpyrauxifen, within the target plant.

Table 1: Chemical Identifiers for Florpyrauxifen and Florpyrauxifen-benzyl
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Identifier Florpyrauxifen Florpyrauxifen-benzyl
) benzyl 4-amino-3-chloro-6-(4-
4-amino-3-chloro-6-(4-chloro-
chloro-2-fluoro-3-
2-fluoro-3-methoxyphenyl)-5-
IUPAC Name o ) methoxyphenyl)-5-
fluoropyridine-2-carboxylic o
) fluoropyridine-2-carboxylate[8]
acid[5][6][7]
[9]
CAS Number 943832-81-3[1][5][6][10] 1390661-72-9[2][8][11][12][13]

Molecular Formula

C13HsCIl2F2N203[1][5][6][10]
[14]

C20H14Cl2F2N203([8][9][11][12]

Molecular Weight

349.11 g/mol [5][6][10]

439.24 g/mol [8][9]

Canonical SMILES

COC1=C(C=CC(=C1F)C2=NC
(=C(C(=C2F)N)CI)C(=0)0)CI[5
]

COC1=C(C=CC(=C1F)C2=NC
(=C(C(=C2F)N)CI)C(=0)OCC3
=CC=CC=C3)CI[9]

InChl Key

XFZUQTKDBCOXPP-
UHFFFAOYSA-N[1][5][15]

WNZCDFOXYNRBRB-
UHFFFAOYSA-NI[9]

Physicochemical Properties

The physical and chemical properties of florpyrauxifen and its benzyl ester influence their

behavior in the environment and their interaction with biological systems. Florpyrauxifen-

benzyl is a tan powder with low water solubility and volatility.

Table 2: Physicochemical Properties of Florpyrauxifen and Florpyrauxifen-benzyl
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Florpyrauxifen-

Property Florpyrauxifen Source(s)
benzyl

Melting Point 194.56 °C 137 °C [10],

N ) Decomposes at 287
Boiling Point 488.46 °C oc [10],
__ < 0.015 mg/L (at

Water Solubility [16][17]
20°C)
3.2x 1075 Pa (at

Vapor Pressure
20°C)

Octanol-Water

Partition Coefficient 3.1 (Predicted) >5 [15],

(log Kow)

Soil Adsorption
15,305 - 33,500 L/kg [16][18]

Coefficient (Koc)

Herbicidal Mode of Action

Florpyrauxifen-benzyl is classified as a WSSA (Weed Science Society of America) Group 4
herbicide, also known as an HRAC (Herbicide Resistance Action Committee) Group O
herbicide.[18][19] Its mode of action is to mimic the natural plant hormone auxin, leading to the
disruption of various growth processes in susceptible plants.[1][3][10][19]

Upon absorption by the plant, typically through leaves and roots, florpyrauxifen-benzyl is de-
esterified to the active acid form, florpyrauxifen.[3] This active form binds to auxin receptors,
specifically showing a preference for the AFB5 receptor.[2] This binding event initiates a
cascade of downstream effects, including the over-stimulation of auxin-regulated genes, which
leads to uncontrolled and disorganized cell growth, epinasty (twisting of leaves and stems), and
ultimately, plant death.[16][19] The disruption of normal cellular function and nutrient transport
are key factors in its herbicidal efficacy.[10][20]
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Start:
4.0g Soil Sample

Add 4mL Water &
8mL Acetonitrile (0.1% Formic Acid)

:

Vortex for 30s

Freeze at -20°C
for 1 hour

Decant Organic Layer
(Supernatant)

Evaporate to Dryness

Resuspend in
Acetonitrile

Analyze by
HPLC-DAD

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Florpyrauxifen chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1531466#florpyrauxifen-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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